Cas no 27466-62-2 (1-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 27466-62-2
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• MDL: MFCD23146268
• CID: 5194954
• PubChem ID: 16227389
• Update Time: 2025-10-31

1-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidin-3-one, 2-phenyl-5-thioxo-
• 1-Phenyl-3-sulfanyl-4,5-dihydro-1h-1,2,4-triazol-5-one
• 1-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD23146268
• Inchi： 1S/C8H7N3OS/c12-8-9-7(13)10-11(8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,12,13)
• InChI Key： XKXUYBHAJOBULC-UHFFFAOYSA-N
• SMILES： N1C(=S)NC(=O)N1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one

1-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 27466-62-2)

The compound 1-phenyl-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 27466-62-2) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied for their diverse applications in drug design and material science. The sulfanyl group attached to the triazole ring introduces additional electronic and steric properties, making this compound particularly interesting for researchers exploring novel chemical functionalities.

Recent studies have highlighted the potential of 1H-triazole derivatives like CAS No. 27466-62-2 in the development of bioactive molecules. For instance, researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a candidate for further exploration in therapeutic applications. The phenyl group attached to the triazole ring enhances the compound's lipophilicity, which is a critical factor in drug design for improving bioavailability and targeting specific biological pathways.

The synthesis of 1H-triazole derivatives has been optimized through various methodologies, including click chemistry and transition-metal-catalyzed reactions. These advancements have enabled researchers to efficiently construct the complex molecular architecture of CAS No. 27466-62-2 with high precision. The incorporation of the sulfanyl group into the triazole framework has been shown to modulate the compound's reactivity and selectivity, opening new avenues for its application in catalysis and materials science.

In terms of applications, CAS No. 27466-62-2 has been investigated for its potential as a building block in medicinal chemistry. Its ability to form stable conjugates with other bioactive molecules makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Furthermore, the compound's unique electronic properties have been leveraged in the development of advanced materials, including sensors and optoelectronic devices.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of 1H-triazole derivatives like CAS No. 27466-62